![molecular formula C20H16ClN3OS B3409056 3-allyl-2-((3-chlorobenzyl)thio)-3H-pyrimido[5,4-b]indol-4(5H)-one CAS No. 888453-37-0](/img/structure/B3409056.png)
3-allyl-2-((3-chlorobenzyl)thio)-3H-pyrimido[5,4-b]indol-4(5H)-one
Overview
Description
Synthesis Analysis
The synthesis of similar compounds involves various chemical reactions. For instance, the synthesis of 5H-thiazolo[2′,3′:2,3]imidazo[4,5-b]indole derivatives involves a two-fold Cu-catalysed C–N coupling reaction . Another example is the rhodium-catalyzed reactions of 3-diazoindolin-2-imines with N,N-dialkylanilines, N-allyl-N-alkylanilines, and N-propargyl-N-alkylanilines .Molecular Structure Analysis
The molecular structure analysis of such a compound would require advanced techniques such as X-ray crystallography or NMR spectroscopy. Unfortunately, specific information about the molecular structure of this compound is not available in the literature .Mechanism of Action
The mechanism of action of 3-allyl-2-((3-chlorobenzyl)thio)-3H-pyrimido[5,4-b]indol-4(5H)-one is not fully understood. However, it is believed to work by inhibiting the activity of topoisomerase II, an enzyme that is involved in DNA replication and repair. By inhibiting this enzyme, the compound disrupts the normal functioning of cancer cells, leading to their death.
Biochemical and Physiological Effects:
In addition to its anticancer properties, this compound has also been shown to have antioxidant and anti-inflammatory effects. It has been shown to reduce the production of reactive oxygen species, which can cause cellular damage, and to inhibit the activity of inflammatory enzymes.
Advantages and Limitations for Lab Experiments
One advantage of using 3-allyl-2-((3-chlorobenzyl)thio)-3H-pyrimido[5,4-b]indol-4(5H)-one in lab experiments is its potent anticancer activity. However, its mechanism of action is not fully understood, which may limit its use in certain types of research. Additionally, the compound may have off-target effects on other enzymes and proteins, which could complicate the interpretation of experimental results.
Future Directions
There are several potential future directions for research on 3-allyl-2-((3-chlorobenzyl)thio)-3H-pyrimido[5,4-b]indol-4(5H)-one. One area of interest is the development of more potent analogs of the compound that could be used as anticancer agents. Another area of research is the investigation of the compound's effects on other diseases, such as neurodegenerative disorders and cardiovascular disease. Additionally, further studies are needed to fully understand the mechanism of action of the compound and to identify any potential off-target effects.
Scientific Research Applications
3-allyl-2-((3-chlorobenzyl)thio)-3H-pyrimido[5,4-b]indol-4(5H)-one has been studied for its potential as an anticancer agent. In vitro studies have shown that this compound inhibits the growth of various cancer cell lines, including breast, lung, and colon cancer cells. It has also been shown to induce apoptosis, or programmed cell death, in cancer cells.
properties
IUPAC Name |
2-[(3-chlorophenyl)methylsulfanyl]-3-prop-2-enyl-5H-pyrimido[5,4-b]indol-4-one | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H16ClN3OS/c1-2-10-24-19(25)18-17(15-8-3-4-9-16(15)22-18)23-20(24)26-12-13-6-5-7-14(21)11-13/h2-9,11,22H,1,10,12H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VYAUKEQEEDAZRG-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C=CCN1C(=O)C2=C(C3=CC=CC=C3N2)N=C1SCC4=CC(=CC=C4)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H16ClN3OS | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
381.9 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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